2-Isothiocyanato-2-methylpropyl 4-methoxybenzoate

• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: (2-isothiocyanato-2-methylpropyl) 4-methoxybenzoate
• InChI: InChI=1S/C13H15NO3S/c1-13(2,14-9-18)8-17-12(15)10-4-6-11(16-3)7-5-10/h4-7H,8H2,1-3H3
• InChI Key: RYRRKJLVMFPSLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC(=O)C1=CC=C(C=C1)OC)N=C=S

Description

2-Isothiocyanato-2-methylpropyl 4-methoxybenzoate is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A biphasic mixture of 2-amino-2-methylpropyl 4-methoxybenzoate hydrochloride (0.24 g, 0.92 mmol), DCM (9.2 mL) and saturated aqueous Na2CO3 (18.5 mL) was cooled to 0° C. Thiophosgene (0.35 mL, 4.62 mmol) was added and the mixture was stirred for 15 min. The organic layer was separated, dried with Na2SO4, filtered and concentrated to give the title compound (0.24 g, 99%) as a colorless oil. 1H NMR (400 MHz, CDCl3) δ 8.17-7.92 (m, 2 H), 7.06-6.81 (m, 2 H), 4.27 (s, 2 H), 3.89 (s, 3 H), 1.50 (s, 6 H).